Cas no 2034532-89-1 (5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide)

• Product Name: 5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034532-89-1
• MF: C₁₂H₉ClN₄OS₂
• MW: 324.809057950974
• CID: 5335867
• Update Time: 2025-06-20

5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)thiophene-2-carboxamide
• 5-chloro-N-[(1-thiophen-2-yltriazol-4-yl)methyl]thiophene-2-carboxamide
• 5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C12H9ClN4OS2/c13-10-4-3-9(20-10)12(18)14-6-8-7-17(16-15-8)11-2-1-5-19-11/h1-5,7H,6H2,(H,14,18)
• InChI Key： KREHTOKUKZFLPD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCC2=CN(C3=CC=CS3)N=N2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 3.1
• Topological Polar Surface Area: 116

Additional information on 5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide

Introduction to 5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide (CAS No. 2034532-89-1)

5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and its CAS number 2034532-89-1, represents a convergence of multiple advanced chemical motifs, including thiophene, triazole, and chloro substituents. The strategic arrangement of these functional groups not only contributes to its complex molecular architecture but also opens up diverse possibilities for its applications in medicinal chemistry and drug discovery.

The structural framework of this compound is particularly noteworthy due to the presence of a thiophene core, which is a well-known heterocyclic system with remarkable biological activity. Thiophenes and their derivatives have been extensively studied for their potential in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The incorporation of a triazole moiety further enhances the pharmacological profile of the molecule. Triazoles are known for their stability and ability to form hydrogen bonds, making them valuable in the design of bioactive compounds. The presence of a chloro group adds another layer of reactivity, enabling further functionalization and modifications that can tailor the compound’s properties for specific biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The combination of thiophene, triazole, and other functional groups has led to the discovery of several promising candidates for drug development. For instance, studies have shown that thiophene-triazole hybrids exhibit potent inhibitory effects on various enzymes and receptors involved in diseases such as cancer and inflammation. The specific arrangement of these moieties in 5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide suggests that it may possess similar bioactivities, making it a valuable scaffold for further investigation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the triazole ring typically involves a cycloaddition reaction between an azide and an alkyne, a process known as azide-alkyne cycloaddition (Click Chemistry). This method is favored for its high selectivity and mild reaction conditions. Once the triazole ring is installed on the thiophene core, further modifications can be made to introduce additional functional groups, such as the chloro substituent. These synthetic strategies highlight the versatility of this compound as a building block for more complex molecules.

The biological activity of 5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of various enzymes implicated in disease pathways. For example, preliminary studies suggest that this compound may interact with kinases and other signaling molecules involved in cancer progression. Additionally, its ability to modulate inflammatory pathways has been observed in in vitro assays, indicating its potential as an anti-inflammatory agent. These findings underscore the importance of this compound as a lead molecule for further pharmacological development.

The chemical properties of this compound also make it an attractive candidate for drug delivery systems. The presence of both hydrophobic and hydrophilic regions within its structure allows it to be incorporated into various formulations designed for targeted drug delivery. For instance, nanoparticles and liposomes can be engineered to encapsulate this compound, enhancing its bioavailability and allowing for controlled release at specific sites within the body. Such advancements in drug delivery technologies could significantly improve the therapeutic efficacy of 5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide.

In conclusion, 5-chloro-N-{[1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl]methyl}thiophene-2-carboxamide (CAS No. 2034532-89-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features combine to create a molecule with diverse biological activities and synthetic utility. As research continues to uncover new applications for heterocyclic compounds like thiophene-triazole hybrids, compounds such as this one are poised to play a crucial role in the discovery and development of novel therapeutics.